1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-

• CAS No.: 875577-69-8
• Molecular Formula: C17H10F6N2O2
• Molecular Weight: 388.26 g/mol
• IUPAC Name: 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]indazole-3-carboxylic acid
• InChI: InChI=1S/C17H10F6N2O2/c18-16(19,20)10-6-5-9(12(7-10)17(21,22)23)8-25-13-4-2-1-3-11(13)14(24-25)15(26)27/h1-7H,8H2,(H,26,27)
• InChI Key: WKKXMHGRXDZIMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN2CC3=C(C=C(C=C3)C(F)(F)F)C(F)(F)F)C(=O)O

Description

1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]- is a synthetic compound belonging to the indazole family. Indazoles are heterocyclic compounds containing a fused benzene and pyrazole ring. This particular compound is characterized by the presence of a carboxylic acid group at the 3-position of the indazole ring and a 2,4-bis(trifluoromethyl)phenylmethyl substituent. Indazole derivatives are known for their diverse biological activities and are widely studied for their potential therapeutic applications .

Preparation Methods

The synthesis of 1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]- typically involves multiple steps:

Formation of the Indazole Core: The indazole core can be synthesized using various methods, including the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions.

Introduction of the Carboxylic Acid Group: The carboxylic acid group can be introduced through oxidation reactions, such as the use of potassium permanganate or chromium trioxide.

Attachment of the 2,4-bis(trifluoromethyl)phenylmethyl Group: This step often involves a Friedel-Crafts alkylation reaction, where the indazole core is reacted with 2,4-bis(trifluoromethyl)benzyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Industrial production methods may involve optimization of these steps to improve yield and scalability.

Chemical Reactions Analysis

1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]- undergoes various chemical reactions:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, converting the carboxylic acid group to an alcohol.

Substitution: Electrophilic substitution reactions can occur at the indazole ring, particularly at the 3-position, using reagents like halogens or nitro groups.

Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and specific catalysts to drive the reactions to completion.

Scientific Research Applications

1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]- has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex indazole derivatives with potential pharmaceutical applications.

Biology: The compound is studied for its biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]- involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various enzymes and receptors, modulating their activity.

Pathways Involved: By interacting with these targets, the compound can influence pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]- can be compared with other indazole derivatives:

1H-Indazole-3-carboxylic acid: Lacks the 2,4-bis(trifluoromethyl)phenylmethyl group, resulting in different biological activities and chemical properties.

Methyl 1H-indazole-3-carboxylate:

N-(8-methyl-azabicyclo[3.2.1]oct-3-yl)-1H-indazole-3-carboxamide: Features a different substituent at the 3-position, leading to unique biological activities.

The uniqueness of 1H-Indazole-3-carboxylic acid, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]- lies in its specific substituent pattern, which imparts distinct chemical and biological properties.